Cas no 477848-82-1 (1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine)

• Product Name: 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine
• CAS No: 477848-82-1
• CID: 4652374
• Update Time: 2025-11-05

1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine

Introduction to 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine (CAS No. 477848-82-1)

The compound 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine, identified by its CAS number 477848-82-1, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a sulfonyl moiety and a chloro(difluoro)methyl substituent, contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds for their diverse biological activities. Among these, diazepine derivatives have been extensively studied for their potential in treating various neurological and psychiatric disorders. The compound in question, 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine, is a derivative of diazepine with modifications that enhance its pharmacological profile. These modifications include the introduction of a 4-bromophenyl group and a 5-chloro(difluoro)methyl side chain, which are known to influence the compound's binding affinity and metabolic stability.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, has been crucial in constructing the complex molecular structure. These synthetic strategies not only highlight the expertise of modern organic chemistry but also underscore the importance of innovative methodologies in drug development.

One of the most compelling aspects of 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine is its potential as an intermediate in the synthesis of more complex pharmacophores. The presence of reactive sites such as the sulfonyl group and the chloro(difluoro)methyl moiety allows for further functionalization, enabling chemists to tailor the molecule's properties for specific therapeutic applications. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

Recent studies have begun to explore the biological activity of this compound and its derivatives. Initial research suggests that it exhibits promising properties as an antagonist for certain neurotransmitter receptors. The sulfonyl group and the 5-chloro(difluoro)methyl substituent are believed to play critical roles in modulating receptor binding affinity and selectivity. These findings are particularly intriguing given the growing interest in targeted therapies for neurological disorders such as epilepsy and depression.

The pharmacokinetic profile of 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine is another area of active investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability for clinical use. Preliminary data indicate that the molecule exhibits favorable pharmacokinetic properties, including reasonable bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In conclusion, the compound 1-(4-Bromophenyl)sulfonyl-5-chloro(difluoro)methyl-2,3-dihydro-1H-1,4-diazepine (CAS No. 477848-82-1) represents a significant contribution to the field of medicinal chemistry. Its complex structure and diverse functional groups offer numerous opportunities for further research and development. As our understanding of its biological activity and pharmacokinetic properties continues to grow, this compound holds great promise for addressing unmet medical needs in neurological and psychiatric disorders.